Cas no 2224212-61-5 (N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide)

• Product Name: N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide
• CAS No: 2224212-61-5
• MF: C₁₄H₁₃Cl₂N₃O₂
• MW: 326.177921056747
• CID: 6378831
• PubChem ID: 132375584
• Update Time: 2025-06-30

N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2224212-61-5
• N-[cyano(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide
• EN300-7520191
• Z1167915681
• N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide
• AKOS033126390

• Inchi： 1S/C14H13Cl2N3O2/c15-10-3-1-8(5-11(10)16)12(6-17)19-14(21)9-2-4-13(20)18-7-9/h1,3,5,9,12H,2,4,7H2,(H,18,20)(H,19,21)
• InChI Key： SAFBSWYVDGGOOW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C#N)NC(C1CNC(CC1)=O)=O)Cl

Computed Properties

• Exact Mass: 325.0384821g/mol
• Monoisotopic Mass: 325.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82Ų

Additional information on N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide

Comprehensive Analysis of N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide (CAS No. 2224212-61-5)

The compound N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide, identified by its CAS No. 2224212-61-5, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyano group and a 3,4-dichlorophenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymatic pathways, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the most searched questions regarding this compound is its synthetic route and mechanism of action. The synthesis of N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide typically involves multi-step organic reactions, including amide coupling and cyanation processes. Its piperidine-3-carboxamide core is a common scaffold in medicinal chemistry, often associated with bioactive molecules that interact with G-protein-coupled receptors (GPCRs). This has led to speculation about its potential as a therapeutic agent for conditions like chronic pain or inflammatory diseases.

In recent years, the demand for high-purity research chemicals like CAS No. 2224212-61-5 has surged, driven by advancements in high-throughput screening and computational drug design. The compound's molecular weight and logP value suggest moderate solubility, making it suitable for in vitro and in vivo studies. Researchers are also exploring its structure-activity relationship (SAR) to optimize its efficacy and reduce potential off-target effects.

Another trending topic related to this compound is its stability under various conditions. Studies indicate that N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide remains stable at room temperature but may degrade under prolonged exposure to UV light or extreme pH levels. This information is critical for formulation scientists working on drug delivery systems. Additionally, its spectroscopic properties, such as NMR and mass spectrometry data, are well-documented, aiding in its identification and quality control.

The compound's potential role in personalized medicine is another area of interest. With the rise of precision healthcare, molecules like CAS No. 2224212-61-5 are being evaluated for their ability to modulate specific biomarkers or signaling pathways. For instance, its dichlorophenyl group may interact with aryl hydrocarbon receptors (AhR), which are implicated in immune regulation and cancer progression. This aligns with current searches for novel immunomodulators and targeted therapies.

From a regulatory perspective, N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide is not classified as a controlled substance, making it accessible for academic and industrial research. However, users often inquire about its safety data sheet (SDS) and handling precautions. Proper laboratory practices, including the use of personal protective equipment (PPE), are recommended when working with this compound.

In conclusion, N-[Cyano-(3,4-dichlorophenyl)methyl]-6-oxopiperidine-3-carboxamide (CAS No. 2224212-61-5) represents a promising candidate for further investigation in drug discovery and biochemical research. Its structural features and potential applications align with contemporary trends in pharmacology and molecular biology. As research progresses, this compound may unlock new avenues for treating complex diseases, answering the growing demand for innovative therapeutics.